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Compound of Interest

Compound Name: Alpha-d-xylopyranose

Cat. No.: B149499

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, operation, and
disposal of Alpha-d-xylopyranose in a laboratory setting. Adherence to these procedures is
critical for ensuring personnel safety and regulatory compliance.

Hazard Identification and Safety Summary

Alpha-d-xylopyranose is a sugar that is not classified as a hazardous substance for
transportation. However, it can cause irritation to the skin, eyes, and respiratory system,
primarily due to its fine powder form.[1][2][3] The following table summarizes the key safety
information based on the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals.
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e L GHS Precautionary
Hazard Classification GHS Hazard Statement
Statement Codes

H315: Causes skin irritation.[1]  P264, P280, P302+P352,

Skin Irritation (Category 2)
[2][3] P332+P317, P362+P364[1][2]

_ P264, P280,
I H319: Causes serious eye
Eye Irritation (Category 2A) P305+P351+P338,

irritation.[1][2][3] P337+P317[2]

Specific target organ toxicity — ]
H335: May cause respiratory P261, P271, P304+P340,

irritation.[1][2][3] P319, P403+P233, P405[1][2]

single exposure (Category 3),

Respiratory system

Operational Plan: Step-by-Step Handling
Procedures

1.

Engineering Controls:
Always handle Alpha-d-xylopyranose powder in a well-ventilated area.[1]

For procedures that may generate significant dust, such as weighing or transferring large
guantities, use a chemical fume hood or a ventilated balance enclosure.

. Personal Protective Equipment (PPE):
Eye Protection: Wear safety glasses with side shields or chemical safety goggles.[3]
Hand Protection: Wear chemically impermeable gloves, such as nitrile or latex.[1]
Body Protection: A standard laboratory coat is required.

Respiratory Protection: For operations with a high potential for dust generation, a NIOSH-
approved N95 respirator is recommended to avoid respiratory irritation.[1][2]

. Handling and Storage:

Avoid generating dust.[1]
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Keep the container tightly closed when not in use.[1]
Store in a dry, cool, and well-ventilated place.[1]
Avoid contact with skin and eyes.[1]

Wash hands thoroughly after handling.[1]

Disposal Plan

As Alpha-d-xylopyranose is a hon-hazardous sugar, its disposal is straightforward but must

be managed responsibly to prevent environmental contamination and nuisance.

. Uncontaminated Waste:

Solid Waste: Uncontaminated, solid Alpha-d-xylopyranose can typically be disposed of in
the regular trash.

Aqueous Solutions: Dilute aqueous solutions of uncontaminated Alpha-d-xylopyranose can
generally be disposed of down the sanitary sewer, followed by flushing with plenty of water.

. Contaminated Waste:

If Alpha-d-xylopyranose is contaminated with a hazardous substance, it must be treated as
hazardous waste.

The disposal method will be dictated by the nature of the contaminant.
Collect contaminated waste in a sealed, properly labeled container.

Dispose of the contaminated waste through your institution's hazardous waste management
program.

. Empty Containers:

Triple-rinse empty containers with a suitable solvent (e.g., water).

The rinsate from uncontaminated containers can be disposed of down the sanitary sewer.
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» Dispose of the rinsed, empty container in the regular trash or recycling, depending on the
container material.

Important Note: Always consult your institution's specific waste disposal guidelines and local
regulations before disposing of any chemical waste.

Experimental Workflow and Disposal Diagram
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Preparation & Handling

Receive Alpha-d-xylopyranose

Step 1

\

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2

Y

Handle in Ventilated Area
(Fume Hood if necessary)

Step 3 Step 4

Disposal Pathway

\

Store in Tightly Sealed Container
in a Cool, Dry Place

(Liquid) Yes
Y
Uncontaminated Solid: Uncontaminated Liquid: Contaminated Waste:
Dispose in Regular Trash Dispose Down Sanitary Sewer Collect in Labeled Container

Dispose as Hazardous Waste
(Follow Institutional Protocol)

Click to download full resolution via product page

Caption: Workflow for handling and disposal of Alpha-d-xylopyranose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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